Cas no 1805774-31-5 (3-(3-Bromopropanoyl)-2-hydroxymandelic acid)

• Product Name: 3-(3-Bromopropanoyl)-2-hydroxymandelic acid
• CAS No: 1805774-31-5
• MF: C₁₁H₁₁BrO₅
• MW: 303.106043100357
• CID: 4940682
• Update Time: 2025-06-08

3-(3-Bromopropanoyl)-2-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-2-hydroxymandelic acid

• Inchi： 1S/C11H11BrO5/c12-5-4-8(13)6-2-1-3-7(9(6)14)10(15)11(16)17/h1-3,10,14-15H,4-5H2,(H,16,17)
• InChI Key： LFFCOIODLGBSGF-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC=CC(C(C(=O)O)O)=C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8

Additional information on 3-(3-Bromopropanoyl)-2-hydroxymandelic acid

3-(3-Bromopropanoyl)-2-hydroxymandelic acid: A Comprehensive Overview of CAS No. 1805774-31-5

3-(3-Bromopropanoyl)-2-hydroxymandelic acid (CAS No. 1805774-31-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

The molecular structure of 3-(3-Bromopropanoyl)-2-hydroxymandelic acid is composed of a benzene ring with a hydroxyl group at the 2-position and a bromopropanoyl moiety at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity. The bromopropanoyl group, on the other hand, introduces electrophilic reactivity and can undergo various chemical transformations.

The synthesis of 3-(3-Bromopropanoyl)-2-hydroxymandelic acid typically involves multi-step reactions, starting from readily available starting materials. One common approach is to begin with mandelic acid, which is then functionalized to introduce the bromopropanoyl group. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as using transition-metal catalysis and green solvents to improve yield and reduce by-products.

In terms of biological activity, 3-(3-Bromopropanoyl)-2-hydroxymandelic acid has demonstrated significant potential in several areas. One of the most notable applications is in the field of cancer research. Studies have shown that this compound exhibits anti-proliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anti-cancer properties, 3-(3-Bromopropanoyl)-2-hydroxymandelic acid has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The pharmacokinetic properties of 3-(3-Bromopropanoyl)-2-hydroxymandelic acid are another important aspect to consider for its potential clinical applications. Preliminary studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. However, further research is needed to optimize its delivery methods and enhance its therapeutic efficacy.

In addition to its therapeutic potential, 3-(3-Bromopropanoyl)-2-hydroxymandelic acid has also been studied for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for probing specific biological processes and pathways. For instance, it has been used to investigate the role of certain enzymes in metabolic pathways and to develop new assays for drug discovery.

The safety profile of 3-(3-Bromopropanoyl)-2-hydroxymandelic acid is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, comprehensive toxicological evaluations are still ongoing to ensure its safety for human use.

In conclusion, 3-(3-Bromopropanoyl)-2-hydroxymandelic acid (CAS No. 1805774-31-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various disease areas.